Cas no 93983-20-1 (2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol)

2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol structure
93983-20-1 structure
Product Name:2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
CAS No:93983-20-1
MF:C13H28O5
MW:264.358425140381
CID:1000511
PubChem ID:3023232
Update Time:2025-04-20

2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-2-[[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl]propane-1,3-diol
    • EINECS 301-309-6
    • 93983-20-1
    • NS00062577
    • SCHEMBL14683257
    • 2-Ethyl-2-{[2-(hydroxymethyl)-2-(methoxymethyl)butoxy]methyl}propane-1,3-diol
    • 2-Ethyl-2-((2-(hydroxymethyl)-2-(methoxymethyl)butoxy)methyl)propane-1,3-diol
    • DTXSID90916727
    • QEQRZPQWKNGRII-UHFFFAOYSA-N
    • Inchi: 1S/C13H28O5/c1-4-12(6-14,7-15)10-18-11-13(5-2,8-16)9-17-3/h14-16H,4-11H2,1-3H3
    • InChI Key: QEQRZPQWKNGRII-UHFFFAOYSA-N
    • SMILES: O(CC(CO)(CO)CC)CC(CO)(COC)CC

Computed Properties

  • Exact Mass: 264.19367399g/mol
  • Monoisotopic Mass: 264.19367399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.2Ų
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